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Compound of Interest

Compound Name: Fludrocortisone-d5

Cat. No.: B12419745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fludrocortisone-d5, a deuterated

analog of the synthetic mineralocorticoid, Fludrocortisone. This document is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

commercial suppliers, product specifications, and its critical role as an internal standard in

analytical methodologies. Furthermore, this guide delves into the mechanism of action of

fludrocortisone and provides an exemplary experimental protocol for its quantification in

biological matrices.

Commercial Suppliers and Availability
Fludrocortisone-d5 is available from several commercial suppliers specializing in stable

isotope-labeled compounds for research purposes. The product is primarily intended for use as

an internal standard in analytical and pharmacokinetic studies.[1][2] Below is a summary of key

suppliers and their product offerings.
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Supplier
Product
Name

Catalog
Number

Purity Storage Availability

MedchemExp

ress

Fludrocortiso

ne-d5
HY-108197S ---

Powder:

-20°C (3

years), 4°C (2

years); In

solvent:

-80°C (6

months),

-20°C (1

month)

Inquire

Veeprho
Fludrocortiso

ne-D5
--- --- ---

Request a

Quote

Simson

Pharma

Fludrocortiso

ne-D5
F620003 --- ---

Custom

Synthesis

Pharmaffiliate

s

Fludrocortiso

ne-d5 (Major)

PA STI

041460
---

2-8°C

Refrigerator

Please

enquire

LGC

Standards

Fludrocortiso

ne-d5 (Major)

TRC-

F428102
>95% (HPLC) -20°C

Please

enquire

Note: Product specifications and availability are subject to change. Please consult the

respective supplier's website for the most current information.

Physicochemical Properties and Applications
Fludrocortisone-d5 is a synthetic steroid and a deuterated form of fludrocortisone.[3][4] Its

primary application lies in its use as an internal standard for the quantitative analysis of

fludrocortisone in biological samples by mass spectrometry (MS) techniques, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[5] The stable isotope label ensures

that Fludrocortisone-d5 has nearly identical chemical and physical properties to the unlabeled

analyte, but with a distinct mass-to-charge ratio (m/z), allowing for accurate and precise

quantification.
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Mechanism of Action of Fludrocortisone
Fludrocortisone exerts its physiological effects by acting as a potent agonist for the

mineralocorticoid receptor (MR). The mechanism of action is primarily genomic, involving the

regulation of gene expression in target tissues, particularly the kidneys.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell

Fludrocortisone Inactive Mineralocorticoid
Receptor Complex (MR-HSP)

Binds Active Fludrocortisone-MR
Complex

Conformational Change
(HSP Dissociation)

Nucleus

Nuclear Translocation Mineralocorticoid
Response Element (MRE)

Binds to

Gene Transcription mRNA RibosomeTranslation Aldosterone-Induced
Proteins (AIPs)

Epithelial Sodium
Channel (ENaC)

Upregulates Increased Sodium
Reabsorption

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

LC-MS/MS Analysis

Data Processing

Plasma Sample

Add Fludrocortisone-d5
(Internal Standard)

Liquid-Liquid Extraction
(tert-Butyl Methyl Ether)

Evaporation

Reconstitution in
Mobile Phase

Injection into
UHPLC System

Chromatographic
Separation

Electrospray
Ionization (ESI)

MRM Detection

Peak Integration

Calculate Analyte/IS
Peak Area Ratio

Quantification using
Calibration Curve

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12419745?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12419745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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